Cas no 223915-99-9 (Isoquinoline, 1,2,3,4-tetrahydro-3-(trifluoromethyl)-)

• Product Name: Isoquinoline, 1,2,3,4-tetrahydro-3-(trifluoromethyl)-
• CAS No: 223915-99-9
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 1407830
• PubChem ID: 21539587
• Update Time: 2025-04-20

Isoquinoline, 1,2,3,4-tetrahydro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,2,3,4-tetrahydro-3-(trifluoromethyl)-
• DB-407048
• 223916-13-0
• CHEMBL444793
• 223915-99-9
• 3-Trifluoromethyl-1,2,3,4-tetrahydro-isoquinoline
• AB68609
• BDBM50079904
• DTXSID10615745
• 3-trifluoromethyl-1,2,3,4-tetrahydroisoquinoline
• ZKDBUNWBYCZLQF-UHFFFAOYSA-N
• 1,2,3,4-Tetrahydro-3-(trifluoromethyl)isoquinoline
• 3-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL11781443

• Inchi： 1S/C10H10F3N/c11-10(12,13)9-5-7-3-1-2-4-8(7)6-14-9/h1-4,9,14H,5-6H2
• InChI Key： ZKDBUNWBYCZLQF-UHFFFAOYSA-N
• SMILES： FC(C1CC2C=CC=CC=2CN1)(F)F

Computed Properties

• Exact Mass: 201.0766
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines